Cas no 1334376-05-4 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• CAS No: 1334376-05-4
• MF: C₂₀H₂₄N₆OS
• MW: 396.509161949158
• CID: 5962434
• PubChem ID: 56724694
• Update Time: 2025-10-29

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• AKOS024534548
• F6175-0908
• VU0534193-1
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-[(thiophen-2-yl)methyl]piperidine-3-carboxamide
• 1334376-05-4
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide

• Inchi： 1S/C20H24N6OS/c1-14-9-15(2)26(24-14)19-10-18(22-13-23-19)25-7-3-5-16(12-25)20(27)21-11-17-6-4-8-28-17/h4,6,8-10,13,16H,3,5,7,11-12H2,1-2H3,(H,21,27)
• InChI Key： RWBIBCYMPCGNCC-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C(C)=CC(C)=N3)=NC=N2)CCCC(C(NCC2SC=CC=2)=O)C1

Computed Properties

• Exact Mass: 396.17323058g/mol
• Monoisotopic Mass: 396.17323058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide

Comprehensive Overview of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide (CAS No. 1334376-05-4)

The compound 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide (CAS No. 1334376-05-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of pyrimidine, pyrazole, and thiophene moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and metabolic disorders.

One of the key features of this compound is its heterocyclic scaffold, which is a common motif in many FDA-approved drugs. The presence of the 3,5-dimethyl-1H-pyrazol-1-yl group enhances its binding affinity to target proteins, while the thiophen-2-yl moiety contributes to its pharmacokinetic properties. These structural attributes make 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide a versatile molecule for further optimization and development.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which are often derived from compounds like this. Searches for terms such as "pyrimidine-based therapeutics" and "thiophene derivatives in drug discovery" have surged, reflecting the demand for innovative treatments. This compound aligns perfectly with these trends, offering a novel approach to addressing unmet medical needs.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. Its CAS No. 1334376-05-4 serves as a unique identifier, ensuring accurate referencing in academic and industrial research. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, which are critical for preclinical studies.

From a pharmacological perspective, this compound exhibits promising bioavailability and selectivity, as evidenced by in vitro and in vivo studies. Its ability to interact with specific enzyme targets while minimizing off-target effects makes it a valuable tool for understanding disease mechanisms. Researchers are also exploring its potential in combination therapies, where it could synergize with existing drugs to enhance efficacy.

As the pharmaceutical industry continues to prioritize precision medicine and personalized therapies, compounds like 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide are likely to play a pivotal role. Its development aligns with the broader goals of reducing side effects and improving patient outcomes. Future research will focus on optimizing its drug-like properties and advancing it through clinical trials.

In conclusion, 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-(thiophen-2-yl)methylpiperidine-3-carboxamide (CAS No. 1334376-05-4) represents a cutting-edge example of modern medicinal chemistry. Its multifaceted structure and therapeutic potential make it a subject of intense study, with implications for both academia and industry. As scientific inquiries into heterocyclic compounds and targeted therapies expand, this molecule is poised to contribute significantly to the next generation of pharmaceutical innovations.